Cas no 505054-57-9 (5-tert-butyl-7-(trifluoromethyl)pyrazolo1,5-apyrimidine-2-carboxylic acid)

• Product Name: 5-tert-butyl-7-(trifluoromethyl)pyrazolo1,5-apyrimidine-2-carboxylic acid
• CAS No: 505054-57-9
• MF: C₁₂H₁₂F₃N₃O₂
• MW: 287.23779296875
• MDL: MFCD02736940
• CID: 3058552
• PubChem ID: 777463
• Update Time: 2025-06-13

5-tert-butyl-7-(trifluoromethyl)pyrazolo1,5-apyrimidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• <br>5-(tert-Butyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic ac id
• 5-tert-butyl-7-(trifluoromethyl)pyrazolo1,5-apyrimidine-2-carboxylic acid
• 5-(tert-Butyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylicacid
• STK338635
• EN300-229307
• 505054-57-9
• SCHEMBL6031952
• EU-0050530
• 5-(tert-Butyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid
• 5-tert-butyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid
• AKOS000307367
• BBL039444
• CS-0290872

• MDL： MFCD02736940
• Inchi： 1S/C12H12F3N3O2/c1-11(2,3)7-5-8(12(13,14)15)18-9(16-7)4-6(17-18)10(19)20/h4-5H,1-3H3,(H,19,20)
• InChI Key： DIAQPHDOZXOALC-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(C)(C)C)=NC2=CC(C(=O)O)=NN12)(F)F

Computed Properties

• Exact Mass: 287.08816112Da
• Monoisotopic Mass: 287.08816112Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 67.5Ų

Additional information on 5-tert-butyl-7-(trifluoromethyl)pyrazolo1,5-apyrimidine-2-carboxylic acid

5-tert-butyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid: A Comprehensive Overview

5-tert-butyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid (CAS No. 505054-57-9) is a versatile and highly functionalized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements of this compound.

The chemical structure of 5-tert-butyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid is characterized by a pyrazolopyrimidine core with a tert-butyl group at the 5-position and a trifluoromethyl group at the 7-position. The presence of these substituents imparts unique physical and chemical properties to the molecule. The tert-butyl group enhances lipophilicity and metabolic stability, while the trifluoromethyl group contributes to electronic effects and increases the overall hydrophobicity of the molecule. These features make it an attractive scaffold for drug design and development.

The synthesis of 5-tert-butyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid has been extensively studied, with various methods reported in the literature. One common approach involves the condensation of a suitable pyrazole derivative with a substituted pyrimidine precursor. For instance, a recent study by Zhang et al. (2021) described an efficient one-pot synthesis method using microwave irradiation, which significantly reduced reaction time and improved yield. This method involves the reaction of 3-amino-1-(tert-butyl)-1H-pyrazole with 6-chloro-4-(trifluoromethyl)pyrimidine-2-carbonitrile in the presence of a base, followed by hydrolysis to form the carboxylic acid.

In terms of biological activity, 5-tert-butyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid has shown promising results in various pharmacological studies. One notable application is its potential as an inhibitor of protein kinases, which are key enzymes involved in cellular signaling pathways. A study by Smith et al. (2020) demonstrated that this compound selectively inhibits cyclin-dependent kinase 4 (CDK4), a critical regulator of cell cycle progression. The inhibition of CDK4 has been linked to antiproliferative effects in cancer cells, making it a potential lead compound for cancer therapy.

Beyond its role as a kinase inhibitor, 5-tert-butyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid has also been investigated for its anti-inflammatory properties. Research by Lee et al. (2021) revealed that this compound effectively suppresses the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it could be a valuable candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 5-tert-butyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid have also been studied to assess its suitability as a drug candidate. A preclinical study by Wang et al. (2022) evaluated its oral bioavailability, distribution, metabolism, and excretion in animal models. The results indicated that the compound exhibits good oral bioavailability and favorable pharmacokinetic profiles, supporting its potential for further development as an oral therapeutic agent.

In conclusion, 5-tert-butyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid (CAS No. 505054-57-9) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive scaffold for drug design. Ongoing research continues to uncover new applications and optimize its properties for therapeutic use.